Cas no 1344928-72-8 ((1S)-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol)

• Product Name: (1S)-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol
• CAS No: 1344928-72-8
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 6231595
• PubChem ID: 51650317
• Update Time: 2025-07-17

(1S)-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol
• (S)-1-(1,3,5-Trimethyl-1h-pyrazol-4-yl)ethan-1-ol
• 1344928-72-8
• EN300-1857320
• AKOS012669977
• CS-0266618

• Inchi： 1S/C8H14N2O/c1-5-8(7(3)11)6(2)10(4)9-5/h7,11H,1-4H3/t7-/m0/s1
• InChI Key： QLXNNOQOYZJECH-ZETCQYMHSA-N
• SMILES： O[C@@H](C)C1C(C)=NN(C)C=1C

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on (1S)-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol

Comprehensive Overview of (1S)-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol (CAS No. 1344928-72-8): Properties, Applications, and Industry Insights

The compound (1S)-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol (CAS No. 1344928-72-8) is a chiral alcohol derivative featuring a trimethylpyrazole moiety. Its unique structural characteristics, including the stereocenter at the 1-position and the pyrazole ring substitution, make it a valuable intermediate in pharmaceutical and agrochemical synthesis. Recent studies highlight its role in asymmetric catalysis and as a building block for bioactive molecules, aligning with the growing demand for enantioselective synthesis in drug development.

In the context of green chemistry, researchers are exploring sustainable methods to synthesize (1S)-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol. Innovations such as biocatalysis and flow chemistry have been applied to optimize its production, addressing environmental concerns while maintaining high yield and purity. This aligns with the industry's shift toward eco-friendly processes, a topic frequently searched in academic and industrial forums.

The pharmacological potential of this compound has garnered attention due to its structural similarity to known kinase inhibitors and GABA receptor modulators. Computational studies suggest its utility in designing novel central nervous system (CNS) therapeutics, a hot topic in AI-driven drug discovery. These applications are frequently queried in databases like PubMed and Reaxys, reflecting their relevance to current research trends.

From an analytical perspective, CAS No. 1344928-72-8 exhibits distinct NMR and MS spectra signatures, which are critical for quality control in industrial settings. Advanced techniques like HPLC chiral separation are often employed to verify its enantiomeric purity, a key parameter for regulatory compliance. Discussions on analytical method validation for such compounds are prevalent in QA/QC forums and scientific literature.

Market analyses indicate rising demand for (1S)-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol in contract research organizations (CROs) and custom synthesis services. Its commercial availability in milligram-to-kilogram quantities caters to diverse R&D needs, as evidenced by procurement trends on platforms like ChemSrc and Sigma-Aldrich. This scalability makes it a versatile candidate for high-throughput screening campaigns.

Future prospects for this compound include potential applications in material science, particularly in designing metal-organic frameworks (MOFs) with tailored properties. Such interdisciplinary applications are increasingly searched in nanotechnology and catalysis databases, highlighting its cross-functional utility. Collaborative studies between chemists and engineers could unlock further innovations.

In summary, (1S)-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol represents a multifaceted compound with significant academic and industrial value. Its synthesis, characterization, and applications intersect with cutting-edge topics like sustainable chemistry, AI-aided molecular design, and advanced materials, ensuring its continued relevance in scientific discourse.